Cas no 2386486-39-9 (Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro-)

• Product Name: Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro-
• CAS No: 2386486-39-9
• MF: C₇H₂Cl₂FN₃
• MW: 218.015282154083
• MDL: MFCD31699589
• CID: 5108286
• Update Time: 2026-03-03

Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro-

• MDL： MFCD31699589
• Inchi： 1S/C7H2Cl2FN3/c8-6-3-2-11-5(10)1-4(3)12-7(9)13-6/h1-2H
• InChI Key： HBFGBPALFRIKFS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2C=NC(F)=CC2=N1

Additional information on Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro-

Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro- (CAS No. 2386486-39-9): A Comprehensive Overview

Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro- (CAS No. 2386486-39-9) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the pyrido[4,3-d]pyrimidine class, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct chemical properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro- features a fused bicyclic system consisting of a pyridine ring connected to a pyrimidine ring. The 2,4-dichloro and 7-fluoro substituents are strategically positioned to enhance the compound's reactivity and interactions with biological targets. This configuration has been extensively studied for its potential in modulating various cellular pathways, particularly those involved in cancer and inflammatory diseases.

In recent years, there has been a surge in research focused on developing novel anticancer agents derived from the pyrido[4,3-d]pyrimidine scaffold. The fluoro substituent plays a crucial role in improving the metabolic stability and bioavailability of these compounds, while the chloro groups facilitate further functionalization through nucleophilic substitution reactions. These attributes make Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro- an attractive candidate for designing next-generation chemotherapeutic agents.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes essential for cell signaling and proliferation. Several studies have demonstrated that derivatives of Pyrido[4,3-d]pyrimidine can selectively target specific kinases involved in tumor growth and progression. For instance, research has shown that modifications at the 2-position can enhance binding affinity to certain kinases while maintaining selectivity against others. This level of precision is critical for minimizing side effects and improving patient outcomes.

The fluoro atom at the 7-position not only contributes to metabolic stability but also influences the compound's interactions with biological targets. Fluorine atoms are known to enhance binding affinity through various mechanisms, including dipole interactions and halogen bonding. This property has been leveraged in the design of high-affinity ligands for use in drug development. Additionally, the presence of fluorine allows for easy detection via nuclear magnetic resonance (NMR) spectroscopy, facilitating structural elucidation and optimization efforts.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like Pyrido[4,3-d]pyrimidine, 2,4-dichloro-7-fluoro-. Molecular modeling techniques have been employed to predict binding modes and optimize lead structures before experimental synthesis. These computational approaches have revealed insights into how subtle changes in the molecular framework can significantly impact biological activity. For example, virtual screening has identified novel analogs with enhanced potency against specific kinases.

The synthesis of Pyrido[4,3-d]pyrimidine derivatives presents unique challenges due to their complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing the fused heterocyclic system efficiently. Additionally, palladium-catalyzed cross-coupling reactions have enabled the introduction of both chloro and fluoro substituents with high precision.

The pharmaceutical industry has shown particular interest in Pyrido[4,3-d]pyrimidine derivatives due to their potential as antiviral agents. The ability of these compounds to interfere with viral replication cycles makes them promising candidates for treating infectious diseases caused by RNA viruses. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory activity against viruses such as influenza and hepatitis C. These findings underscore the versatility of this scaffold in addressing diverse therapeutic needs.

Another area of interest is the use of Pyrido[4,3-d]pyrimidine derivatives as immunomodulators. Research has indicated that these compounds can modulate immune responses by targeting specific pathways involved in inflammation and autoimmunity. This has opened up new avenues for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality provided by the chloro and fluoro substituents allows for fine-tuning of immunological effects without compromising safety profiles.

The development of novel delivery systems has also been explored to enhance the efficacy of Pyrido[4,3-d]pyrimidine-based drugs. Nanotechnology-based formulations have shown promise in improving bioavailability and targeted delivery to disease sites. Liposomes and polymeric nanoparticles have been particularly effective in encapsulating these compounds for controlled release profiles. Such innovations are critical for maximizing therapeutic benefits while minimizing systemic exposure.

Regulatory considerations play a significant role in bringing Pyrido[4,3-d]pyrimidine derivatives into clinical use. Regulatory agencies require extensive preclinical data to support safety and efficacy before approving new drugs for human consumption. Good Manufacturing Practices (GMP) ensure that synthetic processes are consistent and reproducible across batches produced by different manufacturers or laboratories worldwide.

In conclusion,Pyrido[4,3-d]pyrimidine, 2,4-chloro,7,fluoro(CAS No. 2386486-39-9) represents a structurally intriguing compound with broad therapeutic potential. Its unique combination of chemical features makes it an attractive scaffold for drug discovery, particularly in oncology,virology,and immunology. Ongoing research continues to uncover new applications and optimize synthetic strategies, positioning this compound as a cornerstone of modern pharmaceutical innovation.